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Compound of Interest

Compound Name: 1-Azido-4-iodobutane

Cat. No.: B3378850

1-Azido-4-iodobutane is a bifunctional chemical compound featuring both an azide and an
iodo functional group. Its chemical formula is CaHsIN3[1][2]. This structure makes it a useful
reagent in various chemical syntheses, particularly in the realm of bioconjugation and click
chemistry.

Molecular Weight

The molecular weight of 1-azido-4-iodobutane is a key parameter for any experimental work.
The calculated molecular weight is approximately 225.03 g/mol [2][3]. The monoisotopic mass
is 224.97629 Da[1][2].

A detailed breakdown of the molecular weight based on the constituent atoms is provided in the
table below.
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Standard
. . Total
Atomic . Atomic L
Element Symbol Quantity . Contributio
Number Weight (
n ( g/mol)
g/mol )
[12.0096,
Carbon C 6 4 ~48.04
12.0116][4][5]
[1.00784,
Hydrogen H 1 8 1.00811][6][7] ~8.064
[8]
126.904[9]
lodine I 53 1 126.904
[10]
[14.00643,
Nitrogen N 7 3 14.00728][4]  ~42.021
[11][12]

Total ~225.03

Note: The standard atomic weights for Carbon, Hydrogen, and Nitrogen are presented as
intervals due to natural isotopic abundance variations. For practical laboratory calculations, the
conventional atomic weights are often used (C: 12.011, H: 1.008, N: 14.007).

Experimental Considerations

Due to the presence of the azide group, 1-azido-4-iodobutane should be handled with care as
azides can be energetic materials. The iodo- group makes the compound susceptible to
nucleophilic substitution reactions.

Potential Experimental Workflow

Given its structure, 1-azido-4-iodobutane is well-suited for sequential conjugation reactions.
For instance, the iodide can be displaced by a nucleophile, followed by the use of the azide
group in a copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) or a strain-promoted azide-
alkyne cycloaddition (SPAAC) "click" reaction. A generalized experimental workflow is depicted
below.
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Step 1: Nucleophilic Substitution

1-Azido-4-iodobutane Nucleophile (Nu)

+ Nu-

Azido-butane-Nu |-

Step 2: Click Chemistry

Azido-butane-Nu Alkyne-containing Molecule

+ Alkyne

Triazole-linked Conjugate

Click to download full resolution via product page

Caption: Generalized workflow for the use of 1-azido-4-iodobutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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